Cas no 604-32-0 (Cholesterol Benzoate)

Cholesterol Benzoate Properties

Names and Identifiers

• 3b-(Benzoyloxy)cholest-5-ene
• cholest-5-ene-3-beta-yl benzoate
• Benzoic acid cholesteryl ester
• Cholesterol benzoate
• 3-Benzoyloxycholest-5-ene
• 3-Hydroxycholest-5-ene3-benzoate
• Cholest-5-en-3-ol (3beta)-, benzoate
• Cholest-5-en-3-ol(3.beta.)-,benzoate
• Cholest-5-en-3-yl benzoate
• Cholest-5-ene-3-ol3-benzoate
• Cholesteryl benzoate
• CHOLESTEROL BENZOATE,WHITE SOLID
• CHOLESTERYL BENZOATE(RG)
• 5-Cholesten-3-yl benzoate
• Benzoate Cholesterol
• benzoyl cholesterol
• CHOLESTEN-3B-OL-BENZOATE
• Chlortetracycline, Antibiotic for Culture Media Use Only
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl benzoate
• AS-59469
• NS00044072
• Q-200844
• UVZUFUGNHDDLRQ-LLHZKFLPSA-N
• CS-W013828
• cholesterylbenzoate
• N09H13SHLB
• AC8782
• MFCD00003635
• Cholesteryl benzoate, 98%
• 5-Cholesten-3.beta.-ol benzoate
• DTXSID10897509
• Cholest-5-en-3-ol (3.beta.)-, benzoate
• EINECS 210-064-3
• AKOS016015070
• Q1069880
• Cholest-5-en-3-ol (3beta)-, 3-benzoate
• UNII-N09H13SHLB
• CHOLESTERYL BENZOATE [WHO-DD]
• A868981
• Cholest-5-en-3-yl benzoate #
• J-640214
• 604-32-0
• CHOLESTERYL BENZOATE [MART.]
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate
• SCHEMBL162524
• Cholest-5-ene-3-beta-yl benzoate
• 5-CHOLESTEN-3-YL BENZOATE
• CHOLESTERYL BENZOATE
• Cholest5en3ol (3beta), 3benzoate
• DTXCID101326864
• Cholest5ene3betayl benzoate
• CHOLESTERYL BENZOATE (MART.)
• Cholest5en3ol (3beta), benzoate
• +Expand

• MDL： MFCD00003635
• InChIKey： UVZUFUGNHDDLRQ-LLHZKFLPSA-N
• Inchi： 1S/C34H50O2/c1-23(2)10-9-11-24(3)29-16-17-30-28-15-14-26-22-27(36-32(35)25-12-7-6-8-13-25)18-20-33(26,4)31(28)19-21-34(29,30)5/h6-8,12-14,23-24,27-31H,9-11,15-22H2,1-5H3/t24-,27?,28?,29-,30?,31?,33+,34-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C5=CC=CC=C5
• BRN： 3225829

Computed Properties

• Exact Mass: 490.381081g/mol
• Surface Charge: 0
• XLogP3: 10.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 490.381081g/mol
• Monoisotopic Mass: 490.381081g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 36
• Complexity: 806
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 9.25340
• PSA: 26.30000
• Merck: 14,2201
• Refractive Index: 1.4875 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 563.6°C at 760 mmHg
• Melting Point: 147.0 to 152.0 deg-C
• Flash Point: 252.7 °C
• Solubility: INSOLUBLE
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: -15 º (c=2, CHCl3)
• Optical Activity: [α]20/D −15.0°, c = 2 in chloroform
• Density: 0.9276 (rough estimate)